Cas no 23987-72-6 (Pseudourea,2,2'-hexamethylenebis[1,3-diisopropyl-2-thio-, dihydrobromide (8CI))

• Product Name: Pseudourea,2,2'-hexamethylenebis[1,3-diisopropyl-2-thio-, dihydrobromide (8CI)
• CAS No: 23987-72-6
• MF: C₂₀H₄₃BrN₄S₂
• MW: 483.616221666336
• CID: 274079
• PubChem ID: 24201324
• Update Time: 2025-04-19

Pseudourea,2,2'-hexamethylenebis[1,3-diisopropyl-2-thio-, dihydrobromide (8CI) Chemical and Physical Properties

Names and Identifiers

• 6-[N,N'-di(propan-2-yl)carbamimidoyl]sulfanylhexyl N,N'-di(propan-2-yl)carbamimidothioate,hydrobromide
• NSC408964
• NSC-408964
• DTXSID30639741
• 23987-72-6
• Hexane-1,6-diyl bis(N,N'-dipropan-2-ylcarbamimidothioate)--hydrogen bromide (1/1)
• Pseudourea,2,2'-hexamethylenebis[1,3-diisopropyl-2-thio-, dihydrobromide (8CI)

• Inchi： 1S/C20H42N4S2.BrH/c1-15(2)21-19(22-16(3)4)25-13-11-9-10-12-14-26-20(23-17(5)6)24-18(7)8;/h15-18H,9-14H2,1-8H3,(H,21,22)(H,23,24);1H
• InChI Key： ZWLBBPBOKIDYAR-UHFFFAOYSA-N
• SMILES： Br.S(/C(=N/C(C)C)/NC(C)C)CCCCCCS/C(=N\C(C)C)/NC(C)C

Computed Properties

• Exact Mass: 402.28546
• Monoisotopic Mass: 482.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 15
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• Density: 1.01
• Boiling Point: 492.2°Cat760mmHg
• Flash Point: 251.5°C
• Refractive Index: 1.524
• PSA: 48.78
• LogP: 7.27790